Cas no 20129-60-6 (2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-)
20129-60-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
CAS No:20129-60-6
MF:C12H12O8
MW:284.218884468079
CID:288186
PubChem ID:260515
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
- (2,5-dihydroxy-3,6-dioxo-4-propanoyloxycyclohexa-1,4-dien-1-yl) propanoate
- 2,5-Dihydroxy-3,6-bis-propionyloxy-[1,4]benzochinon
- 2,5-dihydroxy-3,6-bis-propionyloxy-[1,4]benzoquinone
- 2,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,4-diyl dipropanoate
- 2,5-Dihydroxy-3,6-dipropionyloxy-1,4-chinon
- AC1L63BB
- AG-J-25128
- AR-1D4327
- CTK4E3351
- NSC91863
- NSC-91863
- 20129-60-6
- DTXSID20293750
-
- Inchi: 1S/C12H12O8/c1-3-5(13)19-11-7(15)9(17)12(10(18)8(11)16)20-6(14)4-2/h15,18H,3-4H2,1-2H3
- InChI Key: SOAWVLIPJVKEKT-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)C1C(C(=C(C(C=1O)=O)OC(CC)=O)O)=O
Computed Properties
- Exact Mass: 284.05316
- Monoisotopic Mass: 284.05321734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 127.2
- LogP: 0.58380
2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)- Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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